Cas no 2891517-62-5 (1-(methyl-d3)-1H-imidazol-2,4-d2-5-amine)

• Product Name: 1-(methyl-d3)-1H-imidazol-2,4-d2-5-amine
• CAS No: 2891517-62-5
• MF: C₄H₇N₃
• MW: 102.149288415909
• CID: 6827405
• PubChem ID: 172403193
• Update Time: 2025-02-15

1-(methyl-d3)-1H-imidazol-2,4-d2-5-amine Chemical and Physical Properties

Names and Identifiers

• 2891517-62-5
• CS-25677
• 1-(methyl-d3)-1H-imidazol-2,4-d2-5-amine

• Inchi： 1S/C4H7N3/c1-7-3-6-2-4(7)5/h2-3H,5H2,1H3/i1D3,2D,3D
• InChI Key： JKYQSWDQLDFSSJ-RHIBPKLGSA-N
• SMILES： N1(C([2H])=NC([2H])=C1N)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 102.095380966Da
• Monoisotopic Mass: 102.095380966Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 43.8Ų